Teijin compound 1
Teijin compound 1
Potent chemokine CCR2b receptor antagonist (IC50 = 180 nM). Potently inhibits cell chemotaxis induced by MCP-1 (EC50 = 24 nM).
Brand Name:
Vulcanchem
CAS No.:
1313730-14-1
VCID:
VC0004728
InChI:
InChI=1S/C21H21ClF3N3O2.ClH/c22-17-6-4-14(5-7-17)12-28-9-8-18(13-28)27-19(29)11-26-20(30)15-2-1-3-16(10-15)21(23,24)25;/h1-7,10,18H,8-9,11-13H2,(H,26,30)(H,27,29);1H/t18-;/m1./s1
SMILES:
C1CN(CC1NC(=O)CNC(=O)C2=CC(=CC=C2)C(F)(F)F)CC3=CC=C(C=C3)Cl.Cl
Molecular Formula:
C21H21ClF3N3O2.HCl
Molecular Weight:
476.32
Teijin compound 1
CAS No.: 1313730-14-1
Inhibitors
VCID: VC0004728
Molecular Formula: C21H21ClF3N3O2.HCl
Molecular Weight: 476.32
| CAS No. | 1313730-14-1 |
|---|---|
| Product Name | Teijin compound 1 |
| Molecular Formula | C21H21ClF3N3O2.HCl |
| Molecular Weight | 476.32 |
| IUPAC Name | N-[2-[[(3R)-1-[(4-chlorophenyl)methyl]pyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide;hydrochloride |
| Standard InChI | InChI=1S/C21H21ClF3N3O2.ClH/c22-17-6-4-14(5-7-17)12-28-9-8-18(13-28)27-19(29)11-26-20(30)15-2-1-3-16(10-15)21(23,24)25;/h1-7,10,18H,8-9,11-13H2,(H,26,30)(H,27,29);1H/t18-;/m1./s1 |
| SMILES | C1CN(CC1NC(=O)CNC(=O)C2=CC(=CC=C2)C(F)(F)F)CC3=CC=C(C=C3)Cl.Cl |
| Description | Potent chemokine CCR2b receptor antagonist (IC50 = 180 nM). Potently inhibits cell chemotaxis induced by MCP-1 (EC50 = 24 nM). |
| Synonyms | N-[2-[[(3R)-1-[(4-chlorophenyl)methyl]-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide hydrochloride |
| PubChem Compound | 56972239 |
| Last Modified | Nov 11 2021 |
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